2-chloro-N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• IUPAC Name: 2-chloro-N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• InChI: InChI=1S/C23H15ClN6O/c24-19-4-2-1-3-18(19)23(31)26-17-7-5-15(6-8-17)20-9-10-21-27-28-22(30(21)29-20)16-11-13-25-14-12-16/h1-14H,(H,26,31)
• InChI Key: JTLSQVFAVRKWHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4C5=CC=NC=C5)C=C3)Cl
• Molecular Formula: C23H15ClN6O
• Molecular Weight: 426.9 g/mol

Description

The compound “2-chloro-N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide” is a heterocyclic compound that contains a 1,2,4-triazole ring. This type of compound is present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, like the one in the compound of interest, has been the subject of many research studies. These compounds are synthesized using 3-amino-1,2,4-triazole and have been introduced as an antimicrobial agent and various medicines.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole-containing compounds is unique and has properties that make them useful in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole-containing compounds have been reported to provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole-containing compounds make them unique heterocyclic compounds. They are extensively observed in nature and metabolic systems which are vital for living creatures.

Mechanism of Action

The mechanism of action of 1,2,4-triazole-containing compounds is through their ability to form hydrogen bonds with different target receptors. This makes them effective in various pharmaceutical applications.

Safety and Hazards

While the specific safety and hazards of the compound “2-chloro-N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide” are not mentioned in the retrieved papers, it’s worth noting that the presence of certain groups in similar compounds can increase toxicity against human cells.

Future Directions

The future directions in the research of 1,2,4-triazole-containing compounds like the one involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates. The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity.